Cas no 2228913-55-9 (1-(3-Fluoro-4-nitrophenyl)propan-2-ol)

• Product Name: 1-(3-Fluoro-4-nitrophenyl)propan-2-ol
• CAS No: 2228913-55-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5785425
• PubChem ID: 165880938
• Update Time: 2023-12-26

1-(3-Fluoro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-nitrophenyl)propan-2-ol
• EN300-1805729
• 2228913-55-9
• 1-(3-Fluoro-4-nitrophenyl)propan-2-ol

• Inchi： 1S/C9H10FNO3/c1-6(12)4-7-2-3-9(11(13)14)8(10)5-7/h2-3,5-6,12H,4H2,1H3
• InChI Key： VDKCYVVUUAIOTF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų